Cas no 54384-40-6 (2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethanamine)

2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethanamine is a spirocyclic amine derivative featuring a unique oxa-aza spiro[3.3]heptane core. This structure imparts rigidity and conformational constraint, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound's spirocyclic framework enhances binding affinity and selectivity in target interactions, particularly in the development of central nervous system (CNS) therapeutics. Its amine functionality allows for further derivatization, facilitating the synthesis of diverse pharmacologically active molecules. The oxa-aza spiro[3.3]heptane moiety also contributes to improved metabolic stability and solubility, addressing common challenges in lead optimization. This compound is particularly useful in the design of novel bioactive molecules with optimized physicochemical properties.

2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethanamine structure

54384-40-6 structure

Product Name:2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethanamine

CAS No:54384-40-6

MF:C₇H₁₄N₂O

MW:142.198861598969

MDL:MFCD13184501

CID:831827

PubChem ID:12212434

Update Time:2025-10-29

2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethanamine
- 2-OXA-6-AZASPIRO[3.3]HEPTANE-6-ETHANAMINE
- 2-Oxa-6-azaspiro[3.3]heptanes-6-ethanamine
- 2-(2-oxa-6-aza-spiro[3.3]hept-6-yl)-ethylamine
- AK136622
- KB-69458
- N-(2-Aminoaethyl)-2-oxa-6-azaspiro< 3.3> heptan
- AS-52561
- CS-0000823
- SCHEMBL18148921
- 2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-amine
- 2-?Oxa-?6-?azaspiro[3.3]?heptane-?6-?ethanamine
- SB51047
- SY116234
- DB-071840
- AKOS006363610
- 54384-40-6
- 2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethan-1-amine
- EN300-1587825
- DTXSID90480690
- P15344
- 2-(6-Oxa-2-azaspiro[3.3]heptan-2-yl)ethanamine
- C7H14N2O
- MFCD13184501
- MDL： MFCD13184501
- Inchi： 1S/C7H14N2O/c8-1-2-9-3-7(4-9)5-10-6-7/h1-6,8H2
- InChI Key： URRAIRLPZXDJDB-UHFFFAOYSA-N
- SMILES： O1CC2(C1)CN(CCN)C2

Computed Properties

Exact Mass: 142.11072
Monoisotopic Mass: 142.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 38.5Å²

Experimental Properties

Density: 1.14
Boiling Point: 236.9°C at 760 mmHg
Flash Point: 97°C
Refractive Index: 1.551
PSA: 38.49

2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139052-1g	2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-amine	54384-40-6	95%	1g	$660	2021-08-05
Chemenu	CM139052-5g	2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-amine	54384-40-6	95%	5g	$1981	2021-08-05
TRC	A601318-500mg	2-Oxa-6-azaspiro[3.3]heptane-6-ethanamine	54384-40-6		500mg	$ 50.00	2022-06-08
TRC	A601318-1g	2-Oxa-6-azaspiro[3.3]heptane-6-ethanamine	54384-40-6		1g	$ 65.00	2022-06-08
TRC	A601318-5g	2-Oxa-6-azaspiro[3.3]heptane-6-ethanamine	54384-40-6		5g	$ 80.00	2022-06-08
Apollo Scientific	OR959446-1g	2-Oxa-6-azaspiro[3.3]heptane-6-ethanamine	54384-40-6		1g	£790.00	2025-02-21
abcr	AB334017-250 mg	2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-amine	54384-40-6		250mg	€410.30	2023-04-26
abcr	AB334017-1 g	2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-amine	54384-40-6		1g	€945.30	2023-04-26
Chemenu	CM139052-250mg	2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-amine	54384-40-6	95%	250mg	$***	2023-05-30
Chemenu	CM139052-1g	2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-amine	54384-40-6	95%	1g	$***	2023-05-30